Cas no 1804389-16-9 (Ethyl 5-fluoro-2-hydroxypyridine-4-acetate)

• Product Name: Ethyl 5-fluoro-2-hydroxypyridine-4-acetate
• CAS No: 1804389-16-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4905518
• Update Time: 2025-06-13

Ethyl 5-fluoro-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10FNO3/c1-2-14-9(13)4-6-3-8(12)11-5-7(6)10/h3,5H,2,4H2,1H3,(H,11,12)
• InChI Key： GWFONJIHJLANKJ-UHFFFAOYSA-N
• SMILES： FC1=CNC(C=C1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-fluoro-2-hydroxypyridine-4-acetate

Ethyl 5-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1804389-16-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1804389-16-9) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural and functional properties, has garnered significant attention in recent years due to its versatility and efficacy in drug design. The presence of both a fluoro-substituent and a hydroxyl group on the pyridine ring imparts distinct reactivity, making it an attractive scaffold for medicinal chemists.

The chemical structure of Ethyl 5-fluoro-2-hydroxypyridine-4-acetate consists of a pyridine core substituted at the 5-position with a fluorine atom and at the 2-position with a hydroxyl group, further modified at the 4-position by an acetate ester. This arrangement not only enhances its solubility and bioavailability but also facilitates various chemical transformations, enabling the synthesis of complex molecules. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. Among these efforts, Ethyl 5-fluoro-2-hydroxypyridine-4-acetate has emerged as a crucial building block for several drug candidates. Its applications span across various therapeutic areas, including oncology, antiviral therapy, and central nervous system (CNS) disorders. The compound's ability to serve as a precursor for more complex molecules has made it indispensable in synthetic organic chemistry.

One of the most compelling aspects of Ethyl 5-fluoro-2-hydroxypyridine-4-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a vital role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug molecules, researchers have been able to develop potent inhibitors that target specific kinases with high selectivity. For instance, studies have shown that derivatives of Ethyl 5-fluoro-2-hydroxypyridine-4-acetate can effectively inhibit tyrosine kinases, leading to promising results in preclinical trials.

The fluoro-substituent in Ethyl 5-fluoro-2-hydroxypyridine-4-acetate is particularly noteworthy due to its significant impact on pharmacokinetic properties. Fluorinated compounds are renowned for their improved metabolic stability and binding affinity to biological targets. This has been leveraged in the development of antiviral drugs, where fluoro-pyridines have shown enhanced activity against viral proteases and polymerases. The hydroxyl group further contributes to the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological needs.

Recent advancements in computational chemistry have also highlighted the importance of Ethyl 5-fluoro-2-hydroxypyridine-4-acetate as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can be effectively used to optimize binding interactions with target proteins. By integrating machine learning algorithms with traditional synthetic approaches, researchers can rapidly screen potential derivatives and identify lead compounds with improved pharmacological profiles. This interdisciplinary approach has significantly accelerated the drug discovery process.

The versatility of Ethyl 5-fluoro-2-hydroxypyridine-4-acetate extends beyond kinase inhibitors and antiviral agents. It has also been explored in the development of CNS drugs, where its ability to cross the blood-brain barrier is particularly valuable. Neurodegenerative diseases such as Alzheimer's and Parkinson's have seen considerable interest in fluorinated pyridines due to their potential to enhance therapeutic efficacy. Preclinical studies have shown that compounds derived from this intermediate exhibit promising neuroprotective properties.

In conclusion, Ethyl 5-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1804389-16-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.